Cas no 70547-09-0 (8-chloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydro[1]benzothieno[3,2-c]pyridine hydrochloride)

• Product name: 8-chloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydro[1]benzothieno[3,2-c]pyridine hydrochloride
• CAS No: 70547-09-0
• MF: C₁₉H₁₉Cl₂NS
• MW: 364.33186173439
• CID: 1744857
• PubChem ID: 3053923

8-chloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydro[1]benzothieno[3,2-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydro[1]benzothieno[3,2-c]pyridine hydrochloride
• 8-chloro-2,3-dimethyl-4-phenyl-3,4-dihydro-1H-[1]benzothiolo[3,2-c]pyridine,hydrochloride
• (1)Benzothieno(3,2-c)pyridine, 1,2,3,4-tetrahydro-8-chloro-2,3-dimethyl-4-phenyl-, hydrochloride
• 8-Chloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydro-benzo(b)thieno(3,2-c)pyridine hydrochloride
• 70547-09-0
• DTXSID80990758
• 8-Chloro-2,3-dimethyl-4-phenyl-1,2,3,4-tetrahydro[1]benzothieno[3,2-c]pyridine--hydrogen chloride (1/1)

• Inchi： InChI=1S/C19H18ClNS.ClH/c1-12-18(13-6-4-3-5-7-13)19-16(11-21(12)2)15-10-14(20)8-9-17(15)22-19;/h3-10,12,18H,11H2,1-2H3;1H
• InChI Key： NHQHGRPZOQICBS-UHFFFAOYSA-N
• SMILES： CC1C(C2=C(CN1C)C3=C(S2)C=CC(=C3)Cl)C4=CC=CC=C4.Cl

Computed Properties

• Exact Mass: 363.06177
• Monoisotopic Mass: 363.0615262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• PSA: 3.24